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6,6-dimethyl-3-sulfanylidene-1,2,4-

triazinan-5-one

CAS No.: 16992-40-8

Cat. No.: B097706

Get Quote

Executive Summary: The Triazine Paradox
In the landscape of kinase inhibitors—particularly those targeting the PI3K/mTOR pathway—

1,3,5-triazine derivatives represent a "high-risk, high-reward" scaffold. As a Senior Application

Scientist, I have repeatedly witnessed a specific attrition pattern with this class: nanomolar

potency in enzymatic assays that evaporates in rodent pharmacokinetics (PK) studies.

This guide addresses the "Triazine Paradox": the disconnect between exceptional in vitro IC50

values and poor in vivo exposure. This is rarely a failure of target engagement but rather a

failure of Biopharmaceutics Classification System (BCS) forecasting. Triazines often exhibit

"brick-dust" lattice energy (Class II/IV behavior) and complex metabolic clearance that standard

microsome assays fail to predict.

This guide provides a comparative analysis of screening models and validated protocols to

establish a reliable in vitro-in vivo correlation (IVIVC).

Part 1: Comparative Analysis of Screening Models
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To fix IVIVC for triazines, we must move beyond standard high-throughput screening (HTS)

conditions. The flat, nitrogen-rich architecture of triazines leads to specific artifacts:

pH-Dependent Solubility: Triazines often have pKa values near physiological pH (4.0–6.0),

making their solubility highly sensitive to the gastric-to-intestinal transition.

Non-Specific Binding: High lipophilicity (LogP > 3) causes extensive binding to plasticware

and microsomes, skewing clearance data.

Comparison Table: Standard vs. Biorelevant
Approaches
The following table contrasts traditional screening methods with the optimized protocols

required for triazine candidates.
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Parameter
Standard HTS
Method

Optimized Triazine
Method

Why the Standard
Fails for Triazines

Solubility

Kinetic solubility in

PBS (pH 7.4) with 1%

DMSO.

Thermodynamic

solubility in

FaSSIF/FeSSIF

media.

Triazines often

crystallize out of PBS.

Bile salts in FaSSIF

are required to mimic

in vivo solubilization.

Metabolism
Liver Microsomes

(RLM/HLM).

Cryopreserved

Hepatocytes + Protein

Binding Correction.

Microsomes lack

Phase II enzymes

(UGT) and

transporters. Triazines

often undergo

glucuronidation

missed by

microsomes.

Permeability
Caco-2 (Standard pH

7.4/7.4).

pH-Gradient Caco-2

(pH 6.5 Apical / 7.4

Basolateral).

The "proton sponge"

effect of triazines

requires a pH gradient

to accurately predict

passive diffusion.

Dissolution
USP Apparatus II

(Constant pH).

Two-Stage pH-Shift

Dissolution.

Fails to capture the

"crash-out"

precipitation event

when the drug moves

from stomach (pH 1.2)

to intestine (pH 6.8).

Data Synthesis: The Impact of Biorelevant Media
Representative data derived from PI3K/mTOR inhibitor optimization (e.g., Gedatolisib analogs).
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Medium
Solubility (

g/mL)

Predicted
Bioavailability
(

)

Actual Rat Accuracy

PBS (pH 7.4) 2.1 < 5% -- Under-prediction

FaSSIF (Fasted) 45.3 28% 31% High Correlation

FeSSIF (Fed) 112.5 65% 72% High Correlation

Key Insight: If you rely on PBS solubility, you will kill viable triazine leads. The data above

demonstrates that triazines are often "food-effect" drugs; their absorption is driven by bile

micelle solubilization.

Part 2: Critical Experimental Protocols
These protocols are designed to be self-validating. If the internal standards do not meet the

specified criteria, the data should be rejected.

Protocol A: Two-Stage Biorelevant Dissolution (The
"Crash-Out" Test)
Objective: Predict if your triazine candidate precipitates upon entering the small intestine, a

common cause of low

.

Materials:

SGF: Simulated Gastric Fluid (pH 1.6, no enzymes).
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FaSSIF-V2: Fasted State Simulated Intestinal Fluid (biorelevant.com or equivalent).

Equipment: USP Apparatus II (Paddles) or Mini-dissolution vessel (50 mL).

Workflow:

Gastric Phase (0–30 min): Introduce drug powder/capsule into SGF (Volume: 10 mL for mini-

vessel). Maintain at 37°C. Stir at 75 RPM.

The Shift (T=30 min): Add concentrated FaSSIF buffer concentrate to the vessel to instantly

raise pH to 6.5 and introduce bile salts (taurocholate/lecithin).

Intestinal Phase (30–120 min): Sample every 5 minutes for the first 20 minutes post-shift.

Validation Criteria:

Control: Use Ketoconazole as a positive control. It must show high solubility in SGF followed

by rapid precipitation (supersaturation loss) upon pH shift.

Triazine Success: A "parabolic" curve (dissolution

precipitation

resolubilization) indicates complex absorption. A flat line near zero indicates formulation
failure.

Protocol B: Hepatocyte Stability with Unbound Fraction
Correction ( )
Objective: Correct for the high lipophilicity of triazines which causes them to bind to

hepatocytes, masking their true clearance.

Workflow:

Incubation: Incubate triazine (

) with cryopreserved hepatocytes (

cells/mL) at 37°C.
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Sampling: Take aliquots at 0, 15, 30, 60, and 90 min. Quench with acetonitrile containing

internal standard.

Parallel Binding Assay: In a separate plate, perform Rapid Equilibrium Dialysis (RED) using

the exact same hepatocyte media (without cells) spiked with the drug. Incubate for 4 hours.

Calculation:

Where

is the fraction unbound in the incubation determined by the RED assay.

Senior Scientist Note: For triazines,

is often

. Ignoring this correction will underestimate clearance by 5-fold, leading to a false prediction of
good half-life.

Part 3: Visualizing the Optimization Workflow
The following diagram outlines the decision logic for Triazine candidates. It differentiates

between "Solubility-Limited" and "Metabolism-Limited" failures.
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Triazine Lead Candidate

Step 1: Physicochemical Profiling
(LogP, pKa, Thermodynamic Sol)

Is Solubility in FaSSIF > 50 µg/mL?

Step 2: Metabolic Stability
(Hepatocytes + fu correction)

Yes

Route A: Formulation Strategy
(Lipid-based/SEDDS required)

No (Dissolution Limited)

Is Intrinsic Clearance
(CLint) < 10 µL/min/10^6 cells?

Route B: Structural Modification
(Block metabolic soft spots)

No (Metabolic Failure)

Step 3: Permeability Check
(Caco-2 pH Gradient)

Yes

Proceed to In Vivo PK (Rat)

Click to download full resolution via product page

Caption: Decision tree for Triazine IVIVC. Yellow diamonds represent "Go/No-Go" gates based

on biorelevant data.
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Part 4: Case Study Synthesis & Conclusion
The "Gedatolisib" Lesson
Gedatolisib (PF-05212384) serves as the archetypal case study for this class. Early

development highlighted that despite potent PI3K inhibition, oral bioavailability was a hurdle

due to solubility-limited absorption and clearance mechanisms.

The IVIVC Success: Researchers found that standard microsome assays under-predicted

clearance. By shifting to hepatocyte models and utilizing biorelevant dissolution media, they

established a Level C IVIVC (relationship between dissolution at specific time points and PK

parameters).

Outcome: This understanding drove the decision to utilize IV infusion for Phase I to ensure

safety, while parallel efforts focused on formulation strategies to enhance solubility for

potential oral delivery.

Conclusion
For Triazine-based candidates, standard ADME panels are insufficient. To achieve a predictive

IVIVC, you must:

Replace PBS solubility with FaSSIF/FeSSIF thermodynamic solubility.

Replace standard microsomes with hepatocytes corrected for binding (

).

Implement two-stage pH shift dissolution to mimic the physiological transit.

Adopting these protocols will reduce the rate of "false positives" moving into animal studies,

saving resources and accelerating the development of this potent drug class.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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